Cas no 31865-33-5 (Acetamide,N-[4-(1,1-dimethylethyl)cyclohexyl]-)

• Product Name: Acetamide,N-[4-(1,1-dimethylethyl)cyclohexyl]-
• CAS No: 31865-33-5
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 315080
• PubChem ID: 297770
• Update Time: 2025-04-19

Acetamide,N-[4-(1,1-dimethylethyl)cyclohexyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4-(1,1-dimethylethyl)cyclohexyl]-
• N-(4-tert-butylcyclohexyl)acetamide
• DTXSID30953777
• NSC176112
• N-(4-tert-Butylcyclohexyl)ethanimidic acid
• SCHEMBL1176981
• SCHEMBL14263472
• NSC-176112
• 31865-33-5

• Inchi： 1S/C12H23NO/c1-9(14)13-11-7-5-10(6-8-11)12(2,3)4/h10-11H,5-8H2,1-4H3,(H,13,14)
• InChI Key： SCUWGQUNHXZIOG-UHFFFAOYSA-N
• SMILES： O=C(C)NC1CCC(CC1)C(C)(C)C

Computed Properties

• Exact Mass: 197.17809
• Monoisotopic Mass: 197.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.91g/cm3
• Boiling Point: 325.4ºC at 760mmHg
• Flash Point: 194.8ºC
• Refractive Index: 1.464
• PSA: 29.1
• LogP: 3.11830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides